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Compound of Interest

Compound Name: 2-Chloro-5-cyanonicotinic acid

Cat. No.: B11817623

Get Quote

Part 1: Executive Safety Directive (The "Why")
As researchers, we often treat "disposal" as an afterthought—a bin to fill once the chemistry is

done.[1] However, 2-Chloro-5-cyanonicotinic acid (CAS: 38165-68-3) presents a specific

"dual-threat" profile that requires intentional waste stream management.[1]

The Halogen Factor: The chlorine substituent mandates this waste be directed to

halogenated waste streams.[2] Incineration of this compound without appropriate scrubbing

generates Hydrogen Chloride (HCl) gas, damaging standard incinerators and violating

emission standards.[1]

The Nitrile Factor: The cyano (-CN) moiety is an organic nitrile. While significantly more

stable than ionic cyanides, it poses a risk of liberating Hydrogen Cyanide (HCN) gas if

subjected to strong acids or uncontrolled thermal decomposition.[1]

Operational Rule: Never mix this compound with acidic waste streams or oxidizers. Segregate

strictly as Halogenated Organic Waste.

Part 2: Chemical Profile & Classification[3][4]
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To ensure correct regulatory coding (RCRA/EPA), use the following technical profile. This data

determines your waste labeling requirements.[1]

Parameter Specification Operational Implication

Chemical Name 2-Chloro-5-cyanonicotinic acid Primary label identifier.

CAS Number 38165-68-3
Required for waste

manifesting.[1]

Molecular Formula C₇H₃ClN₂O₂
High Nitrogen/Chlorine

content.

Physical State
Solid (White to Off-white

powder)

Dust control measures

required.

Acidity (pKa) Acidic (Carboxylic acid group)

Do not mix with bases

(exotherm risk) or strong acids

(hydrolysis risk).

Primary Hazards
Irritant (Skin/Eye/Resp), Acute

Tox.[1][3]

PPE: Nitrile gloves, P95/N95

mask, Goggles.[1]

Waste Stream Halogenated Organic

CRITICAL: Must go to high-

temp incineration with acid gas

scrubbing.[1]

Part 3: Decision Logic & Workflow
The following decision tree illustrates the correct segregation logic for this compound.
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Waste Generation:
2-Chloro-5-cyanonicotinic acid

Physical State?

Pure Solid / Excess Reagent

Solid

Reaction Mixture / Mother Liquor

Liquid

Double Bag (Polyethylene)
Label: 'Toxic Solid - Halogenated'

Solvent Type?

Combine in HALOGENATED
Waste Drum

Solid Waste Bin
Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(MeOH, Ethyl Acetate)

No Halogens

SEGREGATE:
Add to HALOGENATED Stream
(Do not dilute Non-Halo stream)

Contaminant Rule

Click to download full resolution via product page

Figure 1: Segregation logic. Note that even if dissolved in a non-halogenated solvent (e.g.,

Methanol), the presence of the chlorinated solute reclassifies the entire mixture as

Halogenated Waste.[1]

Part 4: Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
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Context: You have expired bottles or weighed excess that cannot be returned to stock.

PPE Verification: Don standard PPE plus a P95 or N95 particulate respirator. The powder is

an irritant and potential sensitizer.

Primary Containment: Do not dump loose powder into a carboy. Place the solid into a clear

polyethylene bag or a wide-mouth high-density polyethylene (HDPE) jar.

Secondary Containment: If bagging, double-bag the material and seal with tape.[1]

Labeling: Apply a hazardous waste label.

Constituents: "2-Chloro-5-cyanonicotinic acid, solid."[1]

Hazard Checkboxes: Toxic, Irritant.[1][4]

Binning: Place in the lab's Solid Hazardous Waste drum. Ensure this drum is destined for

incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Context: The compound is dissolved in mother liquor or wash solvents.[1]

The "Contaminant Rule": In waste management, "Once Halogenated, Always Halogenated."

Example: If you dissolve 5g of this compound in 1L of Ethanol (non-halogenated), the

entire 1L must now be treated as Halogenated Waste.[1]

pH Check: Before pouring into the waste drum, check the pH of the solution.

If pH < 3: Neutralize slowly with Sodium Bicarbonate (NaHCO₃) to pH 6-8.[1]

Reasoning: Preventing the mixture from entering the waste drum at a low pH reduces the

risk of nitrile hydrolysis or reaction with other incompatible wastes (like sulfides) in the

central accumulation area.

Transfer: Pour into the Halogenated Solvent Waste carboy (typically the "Red Can" or

designated halogenated drum).
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Log It: Record the volume on the waste tag. Explicitly write "contains halogenated pyridines."

Part 5: Emergency Protocols (Spill & Exposure)
Self-Validating Safety System: Your spill kit is only effective if it matches the chemical's

properties. Standard clay absorbents are acceptable, but avoid oxidative cleaners (like bleach)

which could react with the nitrile.[1]

Incident Immediate Action Technical Rationale

Minor Spill (Solid)

Cover with wet paper towels to

prevent dust.[1] Scoop into a

bag.

Prevents aerosolization of the

irritant powder.

Major Spill (Liquid)
Absorb with vermiculite or

sand. Do not use bleach.

Bleach + Nitriles can form toxic

chloramines or cyanogen

chloride under specific

conditions.

Skin Contact
Wash with soap and water for

15 min. Do not use ethanol.[1]

Ethanol increases skin

permeability, potentially

enhancing absorption of the

toxin.[1]

Eye Contact
Flush for 15 min. Seek medical

attention.

The carboxylic acid group

poses a risk of corneal

damage.

Part 6: Regulatory & Compliance (RCRA)[1]
For US-based laboratories operating under EPA/RCRA guidelines:

Waste Characterization: This material is likely a Characteristic Hazardous Waste.[5]

EPA Waste Codes:

D002: (Corrosive) - Applicable if the waste is an aqueous solution with pH ≤ 2.
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F-List (F001/F002): Applicable if the compound is dissolved in spent halogenated solvents

(e.g., Methylene Chloride).[1]

Halogenated Organic Solids (HOS): While not a specific "P" or "U" listed waste by name, it

must be treated as toxic/halogenated.[1]

DOT Shipping (for disposal transport):

Proper Shipping Name: Waste Corrosive solid, acidic, organic, n.o.s. (2-Chloro-5-
cyanonicotinic acid)[1]

Class: 8 (Corrosive) or 6.1 (Toxic) depending on concentration/formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-5-cyanonicotinic Acid: Safe Handling &
Disposal Protocol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11817623/docs#2-chloro-5-cyanonicotinic-acid-safe-
handling-disposal-protocol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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